(2-Methylbenzo[d]oxazol-5-yl)methanamine
Overview
Description
“(2-Methylbenzo[d]oxazol-5-yl)methanamine” is a chemical compound with the molecular formula C9H10N2O . It is also known as "5-Benzoxazolemethanamine, 2-methyl-" . This compound is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of “this compound” consists of 9 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom . The InChI code for this compound is "1S/C9H10N2O/c1-6-11-8-5-7(2-3-9(8)12-6)4-10/h2-5H,1,4,10H2" .Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 162.19 g/mol . Additional physical and chemical properties such as melting point, boiling point, and solubility are not available in the search results.Scientific Research Applications
Scintillation Materials
- Plastic Scintillators Based on Polymethyl Methacrylate : This study explores the use of various luminescent dyes, including oxazole derivatives, in the development of plastic scintillators. These materials are designed for improved scintillation efficiency, optical transparency, and stability under thermal, light, and radiation conditions. Such advancements have implications for radiation detection technologies (Salimgareeva & Kolesov, 2005).
Environmental Fate and Behavior
- Occurrence, Fate, and Behavior of Parabens in Aquatic Environments : While this review focuses on parabens, it underscores the importance of understanding the environmental impact of chemical compounds, including oxazole derivatives. The study highlights the need for continued research on the persistence, biodegradability, and potential toxicity of such compounds in water systems (Haman et al., 2015).
Synthetic Methodologies for Biological Compounds
- Synthetic Procedures to Access 2-Guanidinobenzazoles : This paper details synthetic strategies for creating guanidinobenzazoles, compounds related to oxazole derivatives, highlighting their biological and pharmacological significance. The methodologies discussed provide a framework for developing new therapeutic agents with potential applications in treating various diseases (Rosales-Hernández et al., 2022).
Chemotherapeutic Applications
Recent Advances in Dopamine D2 Receptor Ligands : This review illustrates the therapeutic potential of compounds, including oxazole derivatives, as modulators of the dopamine D2 receptor. Such ligands are crucial in developing treatments for neuropsychiatric disorders, showcasing the broader pharmaceutical applications of oxazole analogues (Jůza et al., 2022).
Therapeutic Potential of Benzothiazoles : This patent review highlights the development of benzothiazole derivatives, including oxazole analogues, as chemotherapeutic agents. It emphasizes the structural modifications that enhance their antimicrobial, analgesic, anti-inflammatory, and antitumor activities (Kamal et al., 2015).
Safety and Hazards
The safety and hazards associated with “(2-Methylbenzo[d]oxazol-5-yl)methanamine” are not explicitly mentioned in the search results. It’s important to handle all chemical compounds with appropriate safety measures. For specific safety data, refer to the Material Safety Data Sheet (MSDS) of the compound .
Future Directions
The future directions for research on “(2-Methylbenzo[d]oxazol-5-yl)methanamine” and similar compounds could involve further exploration of their pharmacological activities . Given the wide range of activities exhibited by benzoxazole derivatives, there may be potential for new therapeutic applications.
Properties
IUPAC Name |
(2-methyl-1,3-benzoxazol-5-yl)methanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c1-6-11-8-4-7(5-10)2-3-9(8)12-6/h2-4H,5,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MROLRVSPODZLCV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(O1)C=CC(=C2)CN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601300538 | |
Record name | 2-Methyl-5-benzoxazolemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601300538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
903630-24-0 | |
Record name | 2-Methyl-5-benzoxazolemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=903630-24-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methyl-5-benzoxazolemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601300538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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